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Compound of Interest

Compound Name: Dmab-anabaseine dihydrochloride

Cat. No.: B1662313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Dmab-
anabaseine dihydrochloride, a neuroactive compound with selective effects on nicotinic

acetylcholine receptors (nAChRs). These guidelines are intended to ensure accurate and

reproducible experimental results.

Introduction
Dmab-anabaseine dihydrochloride is a synthetic derivative of the marine toxin anabaseine. It

functions as a partial agonist of the α7 nicotinic acetylcholine receptor (nAChR) and as an

antagonist of the α4β2 nAChR.[1][2][3] This dual activity allows for the modulation of neuronal

signaling, making it a valuable tool for research in cognitive enhancement and neuroprotection.

[1][2] The dihydrochloride salt form enhances the compound's stability and solubility.[1]

Physicochemical Properties
A summary of the key quantitative data for Dmab-anabaseine dihydrochloride is presented in

the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 364.32 g/mol [4][5]

Molecular Formula C₁₉H₂₁N₃·2HCl [4][5][6]

Appearance
Orange solid or lyophilized

powder
[1][5]

Purity ≥98% (HPLC) [1]

CAS Number 154149-38-9 [1][5]

Solubility

   Water
≥38.5 mg/mL; Soluble to 100

mM
[5]

   DMSO
≥8.5 mg/mL with ultrasonic;

Soluble to 25 mM
[5]

   Ethanol ≥20.8 mg/mL with ultrasonic [5]

   PBS (pH 7.2) Sparingly Soluble: 1-10 mg/mL [6]

Storage Conditions Desiccate at -20°C [5]

Stability ≥ 4 years at -20°C [6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Water
This protocol describes the preparation of a 10 mM aqueous stock solution of Dmab-
anabaseine dihydrochloride.

Materials:

Dmab-anabaseine dihydrochloride (solid)

Nuclease-free water (or appropriate sterile, purified water)

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Determine the required mass: Use the following formula to calculate the mass of Dmab-
anabaseine dihydrochloride needed to prepare the desired volume of a 10 mM stock

solution.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example for 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 364.32 g/mol

x 1000 mg/g = 3.6432 mg

Weigh the compound: Carefully weigh the calculated amount of Dmab-anabaseine
dihydrochloride using a calibrated analytical balance. To minimize waste and ensure

accuracy, it is advisable to weigh a slightly larger amount (e.g., 5 or 10 mg) and adjust the

volume of the solvent accordingly.

Dissolution:

Transfer the weighed compound into a sterile microcentrifuge tube or vial.

Add the calculated volume of nuclease-free water.

Vortex the solution until the compound is completely dissolved. Gentle warming or brief

sonication can be used to aid dissolution if necessary, as indicated by some sources

suggesting sonication for other solvents.[5]

Sterilization (Optional): If the stock solution is intended for use in cell culture, it can be

sterile-filtered through a 0.22 µm syringe filter.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C in tightly sealed tubes.[5][6] The compound is stable for at least

four years when stored under these conditions.[6]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for Preparing Dmab-anabaseine Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a Dmab-anabaseine
dihydrochloride stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1662313?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662313?utm_src=pdf-body
https://www.benchchem.com/product/b1662313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway of Dmab-anabaseine
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Caption: A diagram showing the dual action of Dmab-anabaseine as a partial agonist at α7 and

an antagonist at α4β2 nAChRs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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